
physicochemical properties of 2-(3-Chloro-4-
fluorophenoxy)acetohydrazide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(3-Chloro-4-

fluorophenoxy)acetohydrazide

CAS No.: 774575-30-3

Cat. No.: B1285156

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-(3-Chloro-4-
fluorophenoxy)acetohydrazide

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the key physicochemical properties of 2-(3-
Chloro-4-fluorophenoxy)acetohydrazide. Designed for researchers, scientists, and

professionals in drug development, this document synthesizes theoretical knowledge with

practical, field-proven methodologies for empirical determination.

Introduction
2-(3-Chloro-4-fluorophenoxy)acetohydrazide is a halogenated aromatic compound of

interest in medicinal chemistry and materials science. Its structural features, including a chloro

and fluoro-substituted phenyl ring linked via an ether to an acetohydrazide moiety, suggest

potential biological activity and unique chemical characteristics. A thorough understanding of its

physicochemical properties is paramount for formulation development, pharmacokinetic

profiling, and ensuring the quality and stability of any resulting product. While comprehensive
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experimental data for this specific molecule is not widely published, this guide outlines the

foundational properties and provides robust, validated protocols for their determination.

Chemical Identity and Structure
IUPAC Name: 2-(3-Chloro-4-fluorophenoxy)acetohydrazide

Molecular Formula: C₈H₈ClFN₂O₂

Molecular Weight: 218.62 g/mol

CAS Number: 20353-33-9[1]

Chemical Structure:

Core Physicochemical Properties
A summary of the anticipated and known physicochemical properties of 2-(3-Chloro-4-
fluorophenoxy)acetohydrazide is presented below. It is critical to note that properties such as

melting point, solubility, pKa, and logP are best confirmed through empirical testing.
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Property Estimated/Known Value
Significance in Research
and Development

Melting Point (°C)

Likely a solid at room

temperature with a distinct

melting point, similar to related

acetophenone precursors

which melt in the range of 47-

50°C.[2][3]

Influences formulation,

stability, and purification

processes. A sharp melting

point is an indicator of purity.

Solubility

Expected to have low aqueous

solubility due to the aromatic

and halogenated structure.

Likely soluble in polar organic

solvents.

Critical for designing

appropriate formulations,

dissolution studies, and

selecting solvents for synthesis

and analysis.

pKa

The hydrazide group imparts

basic character, while the

phenoxy group can have acidic

properties. The exact pKa

would need experimental

determination.

Governs the ionization state at

different physiological pH

values, which in turn affects

solubility, absorption, and

receptor binding.

LogP (Octanol-Water Partition

Coefficient)

The presence of halogens and

the aromatic ring suggests a

positive logP value, indicating

a degree of lipophilicity.

A key indicator of a

compound's lipophilicity, which

influences its ability to cross

biological membranes and its

metabolic fate.

Purity

To be determined

experimentally, typically by

HPLC.

Essential for ensuring the

safety and efficacy of a

compound, as impurities can

affect biological activity and

toxicity.[4]

Experimental Determination Protocols
The following sections provide detailed, self-validating methodologies for the empirical

determination of the core physicochemical properties of 2-(3-Chloro-4-
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fluorophenoxy)acetohydrazide.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Rationale: DSC is a highly precise thermal analysis technique that measures the difference in

heat flow between a sample and a reference as a function of temperature.[5][6][7] This method

is superior to traditional melting point apparatus as it provides quantitative data on the melting

temperature (Tₘ) and the enthalpy of fusion (ΔHₘ), which can also be used to assess purity.[8]

[9]

Protocol:

Sample Preparation: Accurately weigh 2-3 mg of 2-(3-Chloro-4-
fluorophenoxy)acetohydrazide into an aluminum DSC pan. Crimp the pan to encapsulate

the sample.

Reference Preparation: Prepare an empty, crimped aluminum pan to serve as the reference.

Instrument Setup:

Place the sample and reference pans into the DSC cell.

Set the temperature program to ramp from 25°C to a temperature sufficiently above the

expected melting point (e.g., 200°C) at a heating rate of 2°C/min under a nitrogen

atmosphere (50 mL/min).[8]

Data Acquisition: Initiate the temperature program and record the heat flow as a function of

temperature.

Data Analysis: The melting point is determined as the onset temperature of the endothermic

melting peak on the resulting thermogram. The area under the peak corresponds to the heat

of fusion.

Workflow for DSC Analysis:
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Caption: Workflow for Melting Point Determination using DSC.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
Rationale: HPLC is a cornerstone technique for assessing the purity of chemical compounds by

separating the main component from any impurities.[4][10] By using a diode-array detector

(DAD), peak purity can also be assessed, ensuring that a chromatographic peak corresponds

to a single compound.[11]

Protocol:

Sample Preparation:

Prepare a stock solution of 2-(3-Chloro-4-fluorophenoxy)acetohydrazide at a known

concentration (e.g., 1 mg/mL) in a suitable solvent such as acetonitrile or methanol.

Prepare a series of dilutions from the stock solution to create a calibration curve.

Chromatographic Conditions (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. For

example, start at 95% A, ramp to 5% A over 15 minutes.
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Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: DAD at a wavelength determined by UV-Vis spectral analysis (e.g., 254 nm).

Analysis Sequence:

Inject a solvent blank to identify any system peaks.[12]

Inject the calibration standards to establish linearity and sensitivity.

Inject the sample solution.

Data Analysis:

Integrate the area of all peaks in the sample chromatogram.

Calculate the purity as the percentage of the main peak area relative to the total area of all

peaks.

Use the DAD to perform peak purity analysis on the main peak.

Workflow for HPLC Purity Analysis:
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Caption: Workflow for Purity Determination using HPLC-DAD.

Determination of pKa by Potentiometric Titration
Rationale: Potentiometric titration is a highly accurate method for determining the pKa of a

substance by measuring the pH of a solution as a titrant is added.[13] The pKa corresponds to

the pH at which the compound is 50% ionized.
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Protocol:

Sample Preparation: Dissolve a precisely weighed amount of the compound in a co-solvent

system (e.g., methanol/water) to ensure solubility. A typical concentration is around 10⁻⁴ M.

[13]

Titration Setup:

Use a calibrated pH meter with a suitable electrode.

Titrate the solution with a standardized solution of HCl (for a basic pKa) or NaOH (for an

acidic pKa).

Data Acquisition: Record the pH of the solution after each incremental addition of the titrant.

Data Analysis:

Plot the pH versus the volume of titrant added.

The pKa is determined from the inflection point of the titration curve, which corresponds to

the point of half-neutralization.[14]

Workflow for pKa Determination:

Dissolve Compound in Co-solvent Calibrate pH Meter Titrate with Standardized Acid/Base Record pH vs. Titrant Volume Plot Titration Curve Identify Inflection Point (Half-Equivalence) pKa = pH at Inflection Point

Click to download full resolution via product page

Caption: Workflow for pKa Determination via Potentiometric Titration.

Determination of LogP by HPLC Method
Rationale: The octanol-water partition coefficient (LogP) is a measure of a compound's

lipophilicity.[15][16][17] While the traditional shake-flask method is an option, an HPLC-based

method is often faster and requires less material. This method correlates the retention time of a

compound on a reverse-phase column with the known LogP values of a set of standards.
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Protocol:

Standard Selection: Choose a series of compounds with known LogP values that bracket the

expected LogP of the test compound.

Chromatographic Conditions:

Use a C18 reverse-phase column.

The mobile phase is typically an isocratic mixture of methanol and water. The exact ratio is

adjusted to achieve good separation of the standards.

Analysis:

Inject each standard and the test compound, and record their retention times (tᵣ).

Calculate the capacity factor (k) for each compound: k = (tᵣ - t₀) / t₀, where t₀ is the void

time of the column.

Data Analysis:

Plot the known LogP values of the standards against their calculated log(k) values.

Perform a linear regression to obtain a calibration curve.

Use the log(k) of the test compound to determine its LogP from the calibration curve.

Workflow for LogP Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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